Cas no 1250812-18-0 (4-propyl-5-pyrimidinecarboxylic acid)

• Product Name: 4-propyl-5-pyrimidinecarboxylic acid
• CAS No: 1250812-18-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD16082782
• CID: 4457290
• PubChem ID: 20982068
• Update Time: 2025-04-24

4-propyl-5-pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-propylpyrimidine-5-carboxylic acid
• EN300-685310
• 4-propyl-5-pyrimidinecarboxylic acid
• 4-propyl-5-pyrimidinecarboxylic acid(SALTDATA: FREE)
• AKOS010970289
• 1250812-18-0
• MFCD16082782
• CS-0297284
• 4-propylpyrimidine-5-carboxylicacid
• SB56845
• SCHEMBL20337746
• BS-37231
• 4-propyl-5-pyrimidinecarboxylic acid(SALTDATA
• 5-Pyrimidinecarboxylic acid, 4-propyl-

• MDL： MFCD16082782
• Inchi： 1S/C8H10N2O2/c1-2-3-7-6(8(11)12)4-9-5-10-7/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： JPWDODSSYWUORQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(O)=O)C(CCC)=N1

Computed Properties

• Exact Mass: 166.074227566Da
• Monoisotopic Mass: 166.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 314.3±22.0 °C at 760 mmHg
• Flash Point: 143.9±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-propyl-5-pyrimidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives